3-butoxy-N-(1,3-thiazol-2-yl)benzamide
Description
3-Butoxy-N-(1,3-thiazol-2-yl)benzamide is a benzamide derivative featuring a thiazole ring substituted at the 2-position. Its core structure consists of a benzamide scaffold linked to a 1,3-thiazol-2-yl group, with a butoxy substituent at the 3-position of the benzene ring. This compound belongs to a class of molecules known for diverse biological activities, including enzyme inhibition and antimicrobial properties, attributed to the thiazole moiety’s ability to participate in hydrogen bonding and π-π interactions .
Properties
Molecular Formula |
C14H16N2O2S |
|---|---|
Molecular Weight |
276.36 g/mol |
IUPAC Name |
3-butoxy-N-(1,3-thiazol-2-yl)benzamide |
InChI |
InChI=1S/C14H16N2O2S/c1-2-3-8-18-12-6-4-5-11(10-12)13(17)16-14-15-7-9-19-14/h4-7,9-10H,2-3,8H2,1H3,(H,15,16,17) |
InChI Key |
PAENOIWANSYPGB-UHFFFAOYSA-N |
SMILES |
CCCCOC1=CC=CC(=C1)C(=O)NC2=NC=CS2 |
Canonical SMILES |
CCCCOC1=CC=CC(=C1)C(=O)NC2=NC=CS2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The following table summarizes key structural analogs of 3-butoxy-N-(1,3-thiazol-2-yl)benzamide, emphasizing substituent variations and their physicochemical impacts:
Key Observations :
- Substituent Position and Size : The 3-butoxy group in the target compound introduces steric bulk and lipophilicity compared to smaller substituents like fluorine or methyl. This may influence binding to hydrophobic enzyme pockets or membrane permeability .
- Electronic Effects: Electron-withdrawing groups (e.g., -NO₂, -Cl) enhance electrophilicity and hydrogen-bond acceptor capacity, critical for interactions with biological targets like kinases or proteases .
- Crystal Packing : Substituents like fluorine or nitro groups dictate hydrogen-bonding patterns. For example, 2-fluoro derivatives form N–H⋯N and C–H⋯O interactions, stabilizing crystal lattices .
Physicochemical Properties
- Lipophilicity : The butoxy group in the target compound likely increases LogP compared to hydroxy or methyl analogs, aligning with Lipinski’s Rule of 5 for drug-likeness (LogP <5) .
- Solubility : Polar substituents (e.g., -OH) improve aqueous solubility, whereas nitro or chloro groups reduce it, impacting bioavailability .
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